Cas no 1016801-28-7 (2-(dimethylamino)pyridine-3-carbothioamide)

• Product Name: 2-(dimethylamino)pyridine-3-carbothioamide
• CAS No: 1016801-28-7
• MF: C₈H₁₁N₃S
• MW: 181.258039712906
• CID: 6225736
• PubChem ID: 24704677
• Update Time: 2024-01-14

2-(dimethylamino)pyridine-3-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)pyridine-3-carbothioamide
• 1016801-28-7
• EN300-1263743
• AKOS000185944

• Inchi： 1S/C8H11N3S/c1-11(2)8-6(7(9)12)4-3-5-10-8/h3-5H,1-2H3,(H2,9,12)
• InChI Key： JTFOZKGGDMUXHR-UHFFFAOYSA-N
• SMILES： S=C(C1=CC=CN=C1N(C)C)N

Computed Properties

• Exact Mass: 181.06736854g/mol
• Monoisotopic Mass: 181.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 74.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines